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Compound of Interest

Compound Name: GSK-1520489A

Cat. No.: B10832125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK-1520489A is a potent and selective inhibitor of Protein Kinase, Membrane Associated

Tyrosine/Threonine 1 (PKMYT1), a key regulator of the G2/M cell cycle checkpoint.[1][2][3][4]

As a member of the WEE1 kinase family, PKMYT1 phosphorylates Cyclin-Dependent Kinase 1

(CDK1) at threonine 14 and tyrosine 15, leading to the inactivation of the Cyclin B1-CDK1

complex and preventing premature entry into mitosis.[2][5][6] Overexpression of PKMYT1 has

been observed in various cancers, making it a compelling therapeutic target.[2][6] These

application notes provide a comprehensive overview of GSK-1520489A and detailed protocols

for its use in high-throughput screening (HTS) to identify and characterize novel PKMYT1

inhibitors.
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Property Value Reference

Target

Protein Kinase, Membrane

Associated Tyrosine/Threonine

1 (PKMYT1)

[1][3][4]

IC50 115 nM [2][5][7][8]

Ki 10.94 nM [2][5][7][8]

Molecular Formula C21H23N5O3S [5]

Molecular Weight 425.5 g/mol [5]

Solubility DMSO: 11 mg/mL (25.85 mM) [1][4]

Storage

Powder: 2 years at -20°C. In

DMSO: 2 weeks at 4°C, 6

months at -80°C.

[3][8][9]

Mechanism of Action and Biological Significance
GSK-1520489A exerts its inhibitory effect by competing with ATP at the binding site of

PKMYT1.[10] Inhibition of PKMYT1 by GSK-1520489A prevents the phosphorylation of CDK1,

leading to the premature activation of the Cyclin B1-CDK1 complex and forcing cells to enter

mitosis without proper DNA damage repair. This can result in "mitotic catastrophe" and

subsequent cell death in cancer cells with a dependency on the G2/M checkpoint.[2]

Treatment of cells with GSK-1520489A has been shown to reduce the phosphorylation of

Tyr15 on Cdk1.[8][9][10][11] Beyond its canonical role in cell cycle regulation, PKMYT1 has

been implicated in other signaling pathways, including Wnt, Notch, NF-kappa beta, and MAPK

pathways, suggesting broader applications for its inhibitors in cancer therapy.[2][9][12]

PKMYT1 Signaling Pathway
The following diagram illustrates the central role of PKMYT1 in the G2/M cell cycle checkpoint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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